Cas no 899933-05-2 (4-(3,4-dichlorophenyl)-1-(4-fluorobenzoyl)-2,2-dimethyl-2,5-dihydro-1H-imidazole-5-thione)

• Product Name: 4-(3,4-dichlorophenyl)-1-(4-fluorobenzoyl)-2,2-dimethyl-2,5-dihydro-1H-imidazole-5-thione
• CAS No: 899933-05-2
• MF: C₁₈H₁₃Cl₂FN₂OS
• MW: 395.278024435043
• CID: 6611924
• PubChem ID: 22428909
• Update Time: 2025-05-19

4-(3,4-dichlorophenyl)-1-(4-fluorobenzoyl)-2,2-dimethyl-2,5-dihydro-1H-imidazole-5-thione Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dichlorophenyl)-1-(4-fluorobenzoyl)-2,2-dimethyl-2,5-dihydro-1H-imidazole-5-thione
• (4-(3,4-dichlorophenyl)-2,2-dimethyl-5-thioxo-2,5-dihydro-1H-imidazol-1-yl)(4-fluorophenyl)methanone
• 899933-05-2
• F3168-0804
• AKOS001792842

• Inchi： 1S/C18H13Cl2FN2OS/c1-18(2)22-15(11-5-8-13(19)14(20)9-11)17(25)23(18)16(24)10-3-6-12(21)7-4-10/h3-9H,1-2H3
• InChI Key： AVOFTBVTKXMMAO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C(N(C(C2C=CC(=CC=2)F)=O)C(C)(C)N=1)=S)Cl

Computed Properties

• Exact Mass: 394.0109678g/mol
• Monoisotopic Mass: 394.0109678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 64.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-(3,4-dichlorophenyl)-1-(4-fluorobenzoyl)-2,2-dimethyl-2,5-dihydro-1H-imidazole-5-thione

4-(3,4-Dichlorophenyl)-1-(4-fluorobenzoyl)-2,2-dimethyl-2,5-dihydro-1H-imidazole-5-thione (CAS No. 899933-05-2)

The compound 4-(3,4-dichlorophenyl)-1-(4-fluorobenzoyl)-2,2-dimethyl-2,5-dihydro-1H-imidazole-5-thione (CAS No. 899933-05-2) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of imidazole-thione derivatives, which are known for their unique electronic properties and potential applications in drug design and advanced materials. The molecule's structure incorporates a dichlorophenyl group, a fluorobenzoyl group, and a dimethyl-substituted imidazole-thione core, making it a versatile platform for further functionalization and exploration.

Recent studies have highlighted the importance of imidazole-thione derivatives in the development of novel therapeutic agents. The presence of the dichlorophenyl group introduces steric hindrance and electronic effects that can modulate the compound's bioavailability and pharmacokinetic properties. Meanwhile, the fluorobenzoyl group enhances the molecule's lipophilicity, which is crucial for its ability to cross biological membranes. These features make CAS No. 899933-05-2 a promising candidate for further investigation in drug discovery pipelines targeting various diseases, including cancer and neurodegenerative disorders.

In terms of synthesis, CAS No. 899933-05-2 is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The key intermediates include dichlorobenzene derivatives and fluorobenzoyl chlorides, which are combined under controlled conditions to form the final product. Researchers have optimized these synthetic routes to improve yield and purity, ensuring that the compound can be produced on a larger scale for preclinical studies.

The physical and chemical properties of CAS No. 899933-05-2 have been extensively characterized using advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies reveal that the compound exhibits a high degree of structural stability due to its rigid imidazole-thione core. Additionally, its thermal stability makes it suitable for applications in high-temperature environments, such as in the formulation of heat-resistant polymers or coatings.

Recent breakthroughs in computational chemistry have enabled researchers to predict the electronic properties of CAS No. 899933-05-2 with unprecedented accuracy. By employing density functional theory (DFT) calculations, scientists have identified key molecular orbitals responsible for its reactivity in various chemical transformations. These insights are paving the way for the design of more efficient catalysts and sensors based on this compound.

In conclusion, CAS No. 899933-05-2 represents a cutting-edge molecule with immense potential across multiple disciplines. Its unique structure, combined with its favorable physical and chemical properties, positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new aspects of its behavior, this compound is likely to play an increasingly important role in shaping the future of materials science and drug development.